(±)8(9)-EpETE
(±)8(9)-EpETE
Eicosapentaenoic acid (EPA; Item No. 90110) is converted to epoxyeicosatetraenoic acids (EpETEs) by several cytochrome P450 isoforms. The major product of this epoxygenase pathway, (±)17(18)-EpETE (Item No. 50861), relaxes vascular and airway smooth muscle by activating large conductance Ca (±)8(9)-EpETE is an epoxygenase pathway product produced from EPA by CYP450 both in vitro and in vivo. The biological actions and physiological effects of this epoxide remain to be determined.
Brand Name:
Vulcanchem
CAS No.:
851378-93-3
VCID:
VC0131021
InChI:
InChI=1S/C20H30O3/c1-2-3-4-5-6-7-8-9-12-15-18-19(23-18)16-13-10-11-14-17-20(21)22/h3-4,6-7,9-10,12-13,18-19H,2,5,8,11,14-17H2,1H3,(H,21,22)
SMILES:
CCC=CCC=CCC=CCC1C(O1)CC=CCCCC(=O)O
Molecular Formula:
C20H30O3
Molecular Weight:
318.5
(±)8(9)-EpETE
CAS No.: 851378-93-3
Reference Standards
VCID: VC0131021
Molecular Formula: C20H30O3
Molecular Weight: 318.5
CAS No. | 851378-93-3 |
---|---|
Product Name | (±)8(9)-EpETE |
Molecular Formula | C20H30O3 |
Molecular Weight | 318.5 |
IUPAC Name | 7-(3-undeca-2,5,8-trienyloxiran-2-yl)hept-5-enoic acid |
Standard InChI | InChI=1S/C20H30O3/c1-2-3-4-5-6-7-8-9-12-15-18-19(23-18)16-13-10-11-14-17-20(21)22/h3-4,6-7,9-10,12-13,18-19H,2,5,8,11,14-17H2,1H3,(H,21,22) |
Standard InChIKey | YKIOHMXLFWMWKD-SROXAULOSA-N |
SMILES | CCC=CCC=CCC=CCC1C(O1)CC=CCCCC(=O)O |
Description | Eicosapentaenoic acid (EPA; Item No. 90110) is converted to epoxyeicosatetraenoic acids (EpETEs) by several cytochrome P450 isoforms. The major product of this epoxygenase pathway, (±)17(18)-EpETE (Item No. 50861), relaxes vascular and airway smooth muscle by activating large conductance Ca (±)8(9)-EpETE is an epoxygenase pathway product produced from EPA by CYP450 both in vitro and in vivo. The biological actions and physiological effects of this epoxide remain to be determined. |
Synonyms | (±)8,9-EEQ;(±)8,9-epoxy Eicosatetraenoic Acid |
Reference | 1.Barbosa-Sicard, E.,Markovic, M.,Honeck, H., et al. Eicosapentaenoic acid metabolism by cytochrome P450 enzymes of the CYP2C subfamily. Biochemical and Biophysical Research Communications 329, 1275-1281 (2005). |
PubChem Compound | 53394044 |
Last Modified | Nov 11 2021 |
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